![molecular formula C12H16LiN3O4 B6222961 lithium(1+) 5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-4-carboxylate CAS No. 2770358-63-7](/img/no-structure.png)
lithium(1+) 5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithium(1+) 5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C12H16LiN3O4 and its molecular weight is 273.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-4-carboxylate involves the protection of the imidazole nitrogen, followed by the introduction of the tert-butoxycarbonyl (Boc) protecting group on the pyridine nitrogen. The carboxylic acid group is then activated and coupled with the protected pyridine nitrogen to form the desired compound.", "Starting Materials": [ "Imidazole", "4-chloropyridine", "tert-butyl chloroformate", "lithium hydroxide", "diisopropylamine", "triethylamine", "dimethylformamide", "ethyl acetate", "sodium bicarbonate", "water" ], "Reaction": [ "Imidazole is protected with tert-butyldimethylsilyl chloride in the presence of imidazole and triethylamine to form the protected imidazole intermediate.", "4-chloropyridine is reacted with tert-butyl chloroformate in the presence of diisopropylamine to form the protected pyridine intermediate.", "The carboxylic acid group is activated with dicyclohexylcarbodiimide and 4-dimethylaminopyridine in dimethylformamide to form the activated carboxylic acid intermediate.", "The activated carboxylic acid intermediate is coupled with the protected pyridine intermediate in the presence of triethylamine to form the desired compound.", "The tert-butyldimethylsilyl protecting group is removed with lithium hydroxide in water.", "The tert-butoxycarbonyl protecting group is removed with sodium bicarbonate in ethyl acetate." ] } | |
CAS RN |
2770358-63-7 |
Molecular Formula |
C12H16LiN3O4 |
Molecular Weight |
273.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.